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Compound of Interest

Compound Name: 2-Cyanobenzaldehyde

Cat. No.: B126161

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of o-
cyanobenzaldehyde (also known as 2-cyanobenzaldehyde or 2-formylbenzonitrile). The
information is curated for professionals in research and development, with a focus on
presenting clear, quantitative data and detailed experimental methodologies.

Core Physical and Chemical Properties

0-Cyanobenzaldehyde is an aromatic organic compound containing both a nitrile and an
aldehyde functional group. Its chemical structure and properties make it a valuable
intermediate in various synthetic applications, including the synthesis of isoindolinones and
other heterocyclic compounds.[1]

Quantitative Data Summary

The key physical properties of o-cyanobenzaldehyde are summarized in the table below for
easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CsHsNO [1112]
Molecular Weight 131.13 g/mol [2][3]
CAS Number 7468-67-9 [31[4]

White to orange to beige
Appearance powder, crystals, and/or [4]

chunks
Melting Point 103-105 °C (lit.) [31[4]I5]

Boiling Point (Predicted)

284.9+23.0°C

[4]

Density (Predicted) 1.15+ 0.1 g/cm3 [4]
B Slightly soluble in DMSO (with

Solubility . [4]
sonication) and Chloroform.
QVTPWONEVZJCCS-

InChl Key [51[6]
UHFFFAOYSA-N

SMILES O=CclccccclC#N [5]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of o-

cyanobenzaldehyde.

'H NMR Spectral Data

The proton NMR spectrum provides information about the hydrogen atoms in the molecule.
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Assignment Chemical Shift (ppm)
Aldehydic Proton ~10.34
Aromatic Protons ~7.79 - 8.07

Note: The exact chemical shifts can vary

depending on the solvent and instrument used.

IR Spectral Data

The infrared spectrum reveals the presence of key functional groups.

Functional Group Wavenumber (cm~?)
C=N (Nitrile) ~2220 - 2260
C=0 (Aldehyde) ~1680 - 1715
C-H (Aromatic) ~3000 - 3100
C-H (Aldehyde) ~2720 - 2820

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of a solid organic compound like o-cyanobenzaldehyde.

Melting Point Determination

Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

Methodology:

o Sample Preparation: A small amount of finely powdered o-cyanobenzaldehyde is packed into
a capillary tube, sealed at one end, to a height of 1-2 mm.[6]

o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is
level with the thermometer bulb.[2] This assembly is then placed in a heating bath (e.g., a
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Thiele tube with mineral oil or an aluminum block).[6]

o Heating: The apparatus is heated slowly and steadily, at a rate of approximately 1-2 °C per
minute as the expected melting point is approached.

o Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.[6]

e Reporting: The melting point is reported as the range T1 - T2. A sharp melting range (0.5-1.0
°C) is indicative of a pure compound.

Solubility Determination

Objective: To qualitatively assess the solubility of o-cyanobenzaldehyde in various solvents.

Methodology:

Sample Preparation: A small, measured amount of o-cyanobenzaldehyde (e.g., 25 mg) is
placed into a series of clean, dry test tubes.[7]

e Solvent Addition: A measured volume of the desired solvent (e.g., 0.75 mL of water, DMSO,
chloroform) is added to each test tube in portions.[7]

o Mixing: After each addition, the test tube is vigorously shaken or sonicated to facilitate
dissolution.[4][7]

e Observation: The mixture is observed to determine if the solid has completely dissolved. The
compound is classified as soluble, slightly soluble, or insoluble based on visual inspection.

e Reporting: The solubility is reported for each solvent tested. For o-cyanobenzaldehyde, it is
noted as slightly soluble in DMSO and chloroform.[4]

'H NMR Spectroscopy

Objective: To obtain a proton nuclear magnetic resonance spectrum for structural elucidation.

Methodology:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.orgchemboulder.com/Technique/Procedures/IR/IRsolid.shtml
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126161?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Sample Preparation: A small amount of o-cyanobenzaldehyde (typically 2-5 mg) is dissolved
in a deuterated solvent (e.g., CDCIs) in an NMR tube. A reference standard, such as
tetramethylsilane (TMS), is often added.

e Instrument Setup: The NMR tube is placed in the spectrometer's probe. The instrument is
tuned and the magnetic field is shimmed to ensure homogeneity.

o Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the
resulting free induction decay (FID) signal is recorded.

o Data Processing: The FID is Fourier transformed to produce the NMR spectrum. The
spectrum is then phased, baseline corrected, and referenced to the TMS signal (0 ppm).

e Analysis: The chemical shifts, integration (peak areas), and splitting patterns (multiplicity) of
the signals are analyzed to assign the protons to their respective positions in the molecular
structure.[8]

FT-IR Spectroscopy

Objective: To obtain an infrared spectrum to identify the functional groups present in the
molecule.

Methodology (Thin Solid Film):

o Sample Preparation: A small amount of o-cyanobenzaldehyde is dissolved in a volatile
solvent (e.g., methylene chloride or acetone).[4]

o Film Deposition: A drop of the solution is placed onto a salt plate (e.g., NaCl or KBr). The
solvent is allowed to evaporate, leaving a thin film of the solid compound on the plate.[4]

o Data Acquisition: The salt plate is placed in the sample holder of the FT-IR spectrometer. The
infrared spectrum is then recorded.

e Analysis: The positions and shapes of the absorption bands in the spectrum are correlated
with the characteristic vibrational frequencies of the functional groups (e.g., C=N, C=0)
present in o-cyanobenzaldehyde.
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Mandatory Visualization

The following diagram illustrates a typical workflow for the experimental determination of a
melting point, a fundamental physical property for a solid compound like o-cyanobenzaldehyde.
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Prepare Sample:
Finely powder the solid and pack into a capillary tube.

'

Set up Apparatus:
Attach capillary to thermometer and place in heating block.

:

Heat Apparatus:
Increase temperature slowly (1-2 °C/min).

Observe Tu:
Record temperature at which the first drop of liquid appears.

Observe Tz:
Record temperature at which all solid has melted.

Report Melting Point:
State the range Tz - Ta.

Click to download full resolution via product page

Workflow for Melting Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyanobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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